Temperature-dependent synthesis of vinyl sulfones and β-hydroxy sulfones from t-butylsulfinamide and alkenes under aerobic conditions†
New Journal of Chemistry Pub Date: 2019-11-01 DOI: 10.1039/C9NJ04457D
Abstract
A novel temperature-dependent synthesis of organic sulfones from t-butylsulfinamide and alkenes under aerobic CuSO4-phosphorous acid catalyzed conditions was developed. Via this newly developed method, a series of vinyl sulfones and β-hydroxy sulfones were synthesized at 120 °C and 40 °C, respectively.
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